molecular formula C12H18N2O B1593468 1-(2-Methoxybenzyl)piperazine CAS No. 55037-81-5

1-(2-Methoxybenzyl)piperazine

Cat. No. B1593468
CAS RN: 55037-81-5
M. Wt: 206.28 g/mol
InChI Key: ODXQCAXQWUZKSB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of 1-(2-Methoxybenzyl)piperazine involves various methods. One common route is the reaction of diethanolamine with m-chloroaniline. Other methods include the reaction of m-chloroaniline with bis(2-chloroethyl)amine or the reaction of piperazine with m-dichlorobenzene .


Molecular Structure Analysis

The molecular formula of 1-(2-Methoxybenzyl)piperazine is C12H18N2O . It contains a six-membered ring with two nitrogen atoms. The presence of these nitrogen atoms enhances pharmacological properties by serving as hydrogen bond donors/acceptors and improving water solubility and bioavailability .


Chemical Reactions Analysis

Piperazine compounds mediate their anthelmintic action by generally paralyzing parasites, allowing the host body to easily remove or expel the invading organism. Mechanistically, piperazine binds directly and selectively to muscle membrane GABA receptors, leading to flaccid paralysis of the worm .


Physical And Chemical Properties Analysis

  • Safety : Avoid breathing mist, gas, or vapors. Use personal protective equipment and ensure adequate ventilation. Keep away from sources of ignition .

Scientific Research Applications

Synthesis of Piperazine Derivatives

  • Scientific Field : Organic Chemistry
  • Application Summary : Piperazine and its derivatives show a wide range of biological and pharmaceutical activity. They are widely employed in drugs such as trimetazidine, ranolazine, befuraline, aripiprazole, quetiapine, indinavir, sitagliptin, and vestipitant .
  • Methods of Application : Various methods have been reported for the synthesis of substituted piperazines. These include cyclization of 1,2-diamine derivatives with sulfonium salts, the Ugi reaction, ring opening of aziridines under the action of N-nucleophiles, intermolecular cycloaddition of alkynes bearing amino group, parallel solid-phase synthesis, and photocatalytic synthesis .
  • Results or Outcomes : The synthesis of piperazine derivatives has led to the development of numerous drugs with wide-ranging biological and pharmaceutical activity .

Carbon Dioxide Absorption

  • Scientific Field : Environmental Science
  • Application Summary : Aqueous 1-(2-aminoethyl)piperazine (AEPZ) has been identified as a potential candidate for CO2 capture .
  • Methods of Application : The kinetics of absorption of CO2 in aqueous AEPZ is studied using a stirred cell reactor. The experiments are performed at temperatures ranging from 303 to 333 K with weight fractions of AEPZ in an aqueous solution ranging from 0.1 to 0.4 .
  • Results or Outcomes : The experimental data shows that the overall rate constant is K ov = 2.52987 × 10 −4 mol/m 2 s-kPa for 0.1 wt fr. of AEPZ at 313 K with an initial CO2 partial pressure of 10 kPa .

Safety And Hazards

1-(2-Methoxybenzyl)piperazine poses risks associated with inhalation, skin contact, and eye exposure. Proper personal protective equipment should be used, and precautions should be taken to prevent ignition sources .

Future Directions

Recent advances in the synthesis of piperazines, with a focus on C–H functionalization, offer exciting prospects for expanding the structural diversity of this important class of compounds. Researchers continue to explore novel synthetic methods to afford functionalized piperazines, potentially leading to new drug candidates and therapeutic agents .

properties

IUPAC Name

1-[(2-methoxyphenyl)methyl]piperazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H18N2O/c1-15-12-5-3-2-4-11(12)10-14-8-6-13-7-9-14/h2-5,13H,6-10H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ODXQCAXQWUZKSB-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=CC=C1CN2CCNCC2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H18N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80342051
Record name 1-(2-Methoxybenzyl)piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80342051
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

206.28 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(2-Methoxybenzyl)piperazine

CAS RN

55037-81-5
Record name 1-(2-Methoxybenzyl)piperazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80342051
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-[(2-methoxyphenyl)methyl]piperazine
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
1-(2-Methoxybenzyl)piperazine
Reactant of Route 2
Reactant of Route 2
1-(2-Methoxybenzyl)piperazine
Reactant of Route 3
Reactant of Route 3
1-(2-Methoxybenzyl)piperazine
Reactant of Route 4
Reactant of Route 4
1-(2-Methoxybenzyl)piperazine
Reactant of Route 5
Reactant of Route 5
1-(2-Methoxybenzyl)piperazine
Reactant of Route 6
Reactant of Route 6
1-(2-Methoxybenzyl)piperazine

Citations

For This Compound
6
Citations
R Perrone, F Berardi, NA Colabufo… - Journal of medicinal …, 1998 - ACS Publications
A series of new 1-aryl-4-alkylpiperazines containing a terminal benzamide fragment or a tetralin-1-yl nucleus on the alkyl chain were synthesized and tested for binding at cloned …
Number of citations: 26 pubs.acs.org
E Simoni, M Bartolini, IF Abu, A Blockley… - Future medicinal …, 2017 - Future Science
Aim: Alzheimer pathogenesis has been associated with a network of processes working simultaneously and synergistically. Over time, much interest has been focused on cholinergic …
Number of citations: 25 www.future-science.com
N Kumar, P Gupta, S Bansal - Letters in Drug Design & …, 2022 - ingentaconnect.com
Alzheimer's is a neurodegenerative disease (NDs) found in old age people with associated most common symptom dementia. MTDLs (Multi-Target Direct Ligand strategy) is based on a …
Number of citations: 7 www.ingentaconnect.com
D Volpato, U Holzgrabe - Molecules, 2018 - mdpi.com
The cholinergic hypothesis has been reported first being the cause of memory dysfunction in the Alzheimer’s disease. Researchers around the globe have focused their attention on …
Number of citations: 25 www.mdpi.com
C Matera, C Papotto, C Dallanoce… - Pharmacological Research, 2023 - Elsevier
The study of nicotinic acetylcholine receptors (nAChRs) has significantly progressed in the last decade, due to a) the improved techniques available for structural studies; b) the …
Number of citations: 3 www.sciencedirect.com
D Volpato - 2021 - opus.bibliothek.uni-wuerzburg.de
The past decades have witnessed the development of new pharmaceutical compounds that modulate receptor function by targeting allosteric sites. Allosteric sites are, by definition, …
Number of citations: 2 opus.bibliothek.uni-wuerzburg.de

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.